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Compound of Interest

Compound Name: Oxacillin-d5

Cat. No.: B15566576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Oxacillin-d5, a crucial internal standard for the quantitative analysis of oxacillin in complex

biological matrices. This document outlines key product specifications from various suppliers,

details a representative experimental protocol for its use in liquid chromatography-tandem

mass spectrometry (LC-MS/MS), and presents visual workflows to aid in experimental design

and execution.

Introduction to Oxacillin-d5
Oxacillin-d5 is a deuterium-labeled analog of oxacillin, a narrow-spectrum beta-lactam

antibiotic. The five deuterium atoms on the phenyl group create a stable, mass-shifted version

of the molecule, making it an ideal internal standard for mass spectrometry-based

quantification.[1] Its use significantly improves the accuracy and precision of analytical methods

by correcting for variations in sample preparation and instrument response.[2] Oxacillin-d5 is

primarily utilized in pharmacokinetic studies, therapeutic drug monitoring, and other

bioanalytical applications requiring the precise measurement of oxacillin concentrations.[2]

Commercial Suppliers and Product Specifications
Several commercial suppliers offer Oxacillin-d5 for research purposes. While obtaining a

comprehensive, side-by-side comparison of all product specifications can be challenging
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without contacting suppliers directly for batch-specific certificates of analysis, the following

tables summarize the publicly available quantitative data.

It is highly recommended that researchers request a certificate of analysis (CoA) from the

supplier for batch-specific information, including the precise isotopic enrichment, which is a

critical parameter for quantitative bioanalysis.

Table 1: General Product Specifications for Oxacillin-d5

Supplier
Chemical Purity (by
HPLC)

Available Form(s)
Storage
Temperature

Clearsynth >98%[1] Solid[1] -20°C

LGC Standards

(Toronto Research

Chemicals)

>95% Solid (Neat) -20°C

MedchemExpress Not specified Solid -20°C (powder)

Veeprho Not specified Solid (Sodium Salt) Not specified

Alfa Chemistry Not specified Solid Not specified

Table 2: Available Product Sizes for Oxacillin-d5

Supplier Available Quantities

Clearsynth 1 mg, 2.5 mg, 5 mg, 10 mg, 25 mg, 50 mg

LGC Standards (Toronto Research Chemicals) Custom pack sizes available upon request.

MedchemExpress 1 mg, 5 mg, 10 mg

Veeprho Inquire for details.

Alfa Chemistry Inquire for details.
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Experimental Protocol: Quantification of Oxacillin in
Human Plasma using LC-MS/MS with Oxacillin-d5
Internal Standard
This section details a representative experimental protocol for the analysis of oxacillin in human

plasma, adapted from established bioanalytical methods. This protocol is intended as a

guideline and may require optimization based on the specific instrumentation and laboratory

conditions.

Materials and Reagents
Oxacillin analytical standard

Oxacillin-d5 internal standard

Human plasma (with anticoagulant, e.g., K2EDTA)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Preparation of Stock and Working Solutions
Oxacillin Stock Solution (1 mg/mL): Accurately weigh and dissolve oxacillin in methanol.

Oxacillin-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve

Oxacillin-d5 in methanol.

Working Solutions: Prepare serial dilutions of the oxacillin stock solution in a mixture of water

and acetonitrile (e.g., 50:50 v/v) to create calibration standards and quality control (QC)

samples. Prepare a working solution of the Oxacillin-d5 IS at an appropriate concentration

(e.g., 100 ng/mL) in the same diluent.
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Sample Preparation (Protein Precipitation)
Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

Add 200 µL of the Oxacillin-d5 internal standard working solution in acetonitrile.

Vortex mix for 30 seconds to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Liquid Chromatography Conditions
LC System: A high-performance or ultra-high-performance liquid chromatography

(HPLC/UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution:

0-0.5 min: 5% B

0.5-2.5 min: 5-95% B (linear gradient)

2.5-3.5 min: 95% B

3.5-3.6 min: 95-5% B (linear gradient)

3.6-5.0 min: 5% B (re-equilibration)

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.
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Column Temperature: 40°C.

Mass Spectrometry Conditions
Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray ionization (ESI) in positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Oxacillin:m/z 402.1 → 160.1

Oxacillin-d5:m/z 407.1 → 165.1

Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature,

and gas flows according to the specific instrument.

Visualizing the Workflow
The following diagrams, generated using the DOT language, illustrate the key processes in the

utilization of Oxacillin-d5 for research.
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Fig 1. A typical experimental workflow for the quantification of oxacillin in plasma.
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Fig 2. The logical relationship illustrating the role of Oxacillin-d5 in accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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